1-(2,4-Dimethoxy-3-methylphenyl)ethanone

• CAS No.: 60512-80-3
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-(2,4-dimethoxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C11H14O3/c1-7-10(13-3)6-5-9(8(2)12)11(7)14-4/h5-6H,1-4H3
• InChI Key: CVPFWMAVEHZREC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1OC)C(=O)C)OC

Description

1-(2,4-Dimethoxy-3-methylphenyl)ethanone is a substituted acetophenone derivative characterized by a methoxy group at positions 2 and 4, a methyl group at position 3, and an acetyl group at position 1 of the benzene ring. Its molecular formula is C₁₁H₁₄O₃, with a molecular weight of 194.23 g/mol.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

Substituted acetophenones exhibit diverse biological activities depending on the position and nature of substituents. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position)	Key Properties/Activities	References
1-(2,4-Dimethoxy-3-methylphenyl)ethanone	2-OCH₃, 4-OCH₃, 3-CH₃	Predicted higher lipophilicity due to methoxy and methyl groups; potential metabolic stability
1-(2,4-Dihydroxy-6-methoxy-3-methylphenyl)ethanone	2-OH, 4-OH, 6-OCH₃, 3-CH₃	Enhanced solubility (hydroxyl groups); antioxidant/antimicrobial potential
1-(3-Hydroxy-2-methoxyphenyl)ethanone	3-OH, 2-OCH₃	Moderate polarity; antibacterial activity against E. coli and Salmonella Typhi
1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone	2-OH, 5-OH, 4-OCH₃	High α-glucosidase inhibition (IC₅₀ = −0.87 kcal/mol binding energy)
1-(5-Nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone	Indole-NO₂, thioether-NO₂	Potent antimalarial activity (pIC₅₀ = 8.21)

Key Observations:

• Methoxy vs. Hydroxyl Groups: Methoxy groups (e.g., in the target compound) increase lipophilicity and may enhance membrane permeability but reduce hydrogen-bonding capacity compared to hydroxylated analogs (e.g., 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)ethanone) .
• Substituent Position: The placement of hydroxyl groups at positions 2 and 5 (as in 1-(2,5-dihydroxy-4-methoxyphenyl)ethanone) improves α-glucosidase inhibition compared to 2,3-dihydroxy isomers, suggesting positional sensitivity in enzyme binding .

Enzyme Inhibition

• α-Glucosidase Inhibition: 1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone (binding energy: −0.87 kcal/mol) and 1-(2,3-dihydroxy-4-methoxyphenyl)ethanone (−0.92 kcal/mol) exhibit stronger inhibition than acarbose (−0.24 kcal/mol), highlighting the critical role of hydroxylation . The target compound’s lack of hydroxyl groups may reduce its inhibitory potency, though its methoxy groups could confer stability in physiological environments.

Antimicrobial Activity

• Antibacterial Activity: Schiff base derivatives of 1-(4-chloro-1-hydroxynaphthalen-2-yl)ethanone show moderate activity against E. coli and Salmonella Typhi . 1-(3,4-Dihydroxy-phenyl)-2-(7-methoxy-β-carbolin-2-yl)ethanone demonstrates broad-spectrum antibacterial activity, particularly against Gram-positive bacteria, emphasizing the synergy between phenolic and heterocyclic moieties .

Antimalarial and Antitubercular Activity

• Antimalarial: Nitro-substituted analogs (e.g., 1-(5-nitroindol-3-yl)ethanone derivatives) exhibit superior activity (pIC₅₀ > 8) compared to chloroquine, driven by electron-withdrawing groups enhancing target affinity .
• Antitubercular: Chalcone derivatives of 1-(naphthofuran-2-yl)ethanone show moderate to potent activity, suggesting the acetophenone core’s versatility in drug design .